Cas no 68411-32-5 (Benzenesulfonic acid, dodecyl-, branched)

• Product Name: Benzenesulfonic acid, dodecyl-, branched
• CAS No: 68411-32-5
• MF: C₁₈H₃₀O₃S
• MW: 326.49400472641
• CID: 94480
• PubChem ID: 110200
• Update Time: 2025-04-18

Benzenesulfonic acid, dodecyl-, branched Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, dodecyl-, branched
• 4-(10-methylundecyl)benzenesulfonic acid
• 4-(1-ethyl-2,4,6-trimethyl-heptyl)benzenesulfonic acid
• 4-(7-ethyldecyl)benzenesulfonic acid
• DTXSID20869151
• EINECS 270-117-1
• SCHEMBL9927244
• 68411-32-5
• 4-(10-Methylundecyl)benzene-1-sulfonic acid

• Inchi： 1S/C18H30O3S/c1-16(2)10-8-6-4-3-5-7-9-11-17-12-14-18(15-13-17)22(19,20)21/h12-16H,3-11H2,1-2H3,(H,19,20,21)
• InChI Key： NLIZZNXFRGDAMS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCC(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 326.19156599g/mol
• Monoisotopic Mass: 326.19156599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 62.8Ų

Benzenesulfonic acid, dodecyl-, branched Security Information

• Hazardous Material transportation number：2586
• HazardClass：8
• PackingGroup：III